Cas no 1804730-46-8 (2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1804730-46-8
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4876254
• Update Time: 2025-06-27

2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C8H6F2IN3/c9-8(10)5-3-14-6(2-13)7(11)4(5)1-12/h3,8H,2,13H2
• InChI Key： ORHMBEJQUHJLCO-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=CN=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine

Professional Introduction to 2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine (CAS No. 1804730-46-8)

2-(Aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine (CAS No. 1804730-46-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of functional groups such as an amino methyl group, a cyano group, a difluoromethyl group, and an iodine substituent makes it a valuable building block for the development of novel therapeutic agents.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, which can be readily functionalized through various chemical reactions. This property is particularly useful in the construction of complex molecular architectures, enabling the synthesis of heterocyclic compounds with tailored pharmacological properties. The cyano group at the 4-position contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity towards biological targets. Additionally, the difluoromethyl group at the 5-position is known to enhance metabolic stability and binding interactions with biological receptors, making it a desirable feature in drug design.

The iodine substituent at the 3-position provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in pharmaceutical synthesis. These reactions allow for the introduction of additional functional groups or the connection to other molecular fragments, facilitating the development of more complex drug candidates. The overall structure of 2-(aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 2-(aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine, particularly its combination of electron-withdrawing and electron-donating groups, make it an attractive scaffold for virtual screening campaigns. Such approaches have been successfully employed to identify lead compounds for various therapeutic indications, including oncology and central nervous system disorders.

The compound's potential applications extend beyond its role as a synthetic intermediate. Preliminary studies have suggested that derivatives of 2-(aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine may exhibit interesting pharmacological properties. For instance, modifications at the amino methyl group could lead to compounds with enhanced solubility or improved bioavailability, while alterations at the iodine position might result in novel binding interactions with target proteins. These possibilities highlight the need for further experimental investigation to fully elucidate the therapeutic potential of this compound.

The synthesis of 2-(aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine) involves several key steps that require careful optimization to ensure high yield and purity. The introduction of the amino methyl group typically involves nucleophilic substitution reactions, where protective groups may be necessary to prevent unwanted side reactions. The cyano group can be introduced via cyanation reactions, which often require specialized conditions to achieve high selectivity. The incorporation of the difluoromethyl group is typically accomplished through fluorination or carboxylation reactions, depending on the desired synthetic route.

The iodination step is particularly critical and must be performed under conditions that minimize side products while ensuring regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable approaches for introducing iodine substituents into organic molecules. For example, metal-catalyzed iodination reactions have become increasingly popular due to their ability to provide high yields and selectivity under mild conditions.

In conclusion, 2-(aminomethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine